Cas no 23589-76-6 (1,3,4-Oxathiazol-2-one, 5-(3-chloro-4-methylphenyl)-)

• Product Name: 1,3,4-Oxathiazol-2-one, 5-(3-chloro-4-methylphenyl)-
• CAS No: 23589-76-6
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 3917067
• PubChem ID: 22229276
• Update Time: 2025-04-22

1,3,4-Oxathiazol-2-one, 5-(3-chloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(3-chloro-4-methylphenyl)-
• (3-Chloro-4-methylphenyl)-1,3,4-oxathiazol-2-one
• SCHEMBL4114062
• DTXSID601237957
• 23589-76-6

• Inchi： 1S/C9H6ClNO2S/c1-5-2-3-6(4-7(5)10)8-11-14-9(12)13-8/h2-4H,1H3
• InChI Key： JBHCJIAKCOBRNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=NSC(=O)O2)C=CC=1C

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes